Cas no 946309-10-0 (2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 946309-10-0
• MF: C₂₅H₂₀FN₅OS
• MW: 457.52260684967
• CID: 5914662
• PubChem ID: 4181984
• Update Time: 2025-05-20

2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 946309-10-0
• 2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide
• F0653-0786
• AKOS024592525
• 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• 2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• Acetamide, 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]thio]-N-(4-methylphenyl)-
• 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C25H20FN5OS/c1-16-6-10-18(11-7-16)28-23(32)15-33-25-30-29-24(31(25)19-12-8-17(26)9-13-19)21-14-27-22-5-3-2-4-20(21)22/h2-14,27H,15H2,1H3,(H,28,32)
• InChI Key： VPQSSFRHIFFVBK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 457.13725961g/mol
• Monoisotopic Mass: 457.13725961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.89±0.70(Predicted)

Additional information on 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide

Introduction to 2-{4-(4-Fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 946309-10-0)

2-{4-(4-Fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide, also known by its CAS number 946309-10-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as triazoles, which are characterized by their five-membered ring containing three nitrogen atoms. The presence of a fluorinated phenyl group and an indole moiety further enhances its structural complexity and biological activity.

The synthesis of 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide involves multiple steps, including the formation of the triazole ring and the subsequent functionalization with the fluorinated phenyl and indole groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in various research and development activities.

In terms of its biological activity, 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide has shown promising results in several preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Research has demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific enzymes involved in cell proliferation and survival pathways.

Beyond its anticancer properties, 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is well absorbed after oral administration and exhibits good bioavailability. It also shows low toxicity in animal models, which is a crucial factor for its potential development as a therapeutic agent.

In addition to its therapeutic applications, 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide has been used as a tool compound in chemical biology research. Its unique structure and biological activity make it a valuable probe for studying various cellular processes and signaling pathways. For example, it has been employed to investigate the role of specific enzymes in cancer cell metabolism and to identify novel targets for drug discovery.

The ongoing research on 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Recent studies have explored its effects on other diseases such as neurodegenerative disorders and viral infections. Preliminary findings suggest that it may have neuroprotective properties and could be effective against certain viral pathogens.

In conclusion, 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 946309-10-0) is a multifaceted compound with a wide range of potential applications in medicine and chemical biology. Its unique chemical structure and diverse biological activities make it an exciting subject for further investigation and development. As research progresses, it is likely that this compound will continue to reveal new therapeutic opportunities and contribute to the advancement of medical science.